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Compound of Interest

Compound Name: (tert-Butylperoxy)(triphenyl)silane

Cat. No.: B096289

An In-depth Technical Guide to the Safety and Handling of (tert-Butylperoxy)(triphenyl)silane
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
Is not a substitute for a formal Safety Data Sheet (SDS). (tert-Butylperoxy)(triphenyl)silane is
a specialty chemical, and a specific SDS should be obtained from the manufacturer or supplier.
The information herein is compiled from data on structurally analogous compounds and

general principles of chemical safety. All handling and safety procedures should be conducted
by trained personnel in a controlled laboratory environment.

Introduction

(tert-Butylperoxy)(triphenyl)silane is an organosilicon compound containing a peroxide
group. This unigue structure suggests its potential utility in organic synthesis, potentially as a
radical initiator or an oxidizing agent, where the triphenylsilyl group can influence reactivity and
selectivity. The presence of the peroxide linkage, however, necessitates stringent safety and
handling precautions due to the inherent instability of such bonds. This guide provides a
comprehensive overview of the known and anticipated safety considerations, handling
procedures, and emergency protocols for (tert-Butylperoxy)(triphenyl)silane, based on data
from analogous compounds.

Hazard Identification and Classification
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While specific hazard classification for (tert-Butylperoxy)(triphenyl)silane is not readily
available, based on its structural components—a tert-butyl peroxide and a triphenylsilyl group
—it can be anticipated to fall under the following hazard categories:

» Organic Peroxide: Organic peroxides are thermally unstable and may undergo exothermic
decomposition. This can be initiated by heat, friction, mechanical shock, or contamination,
leading to fire or explosion.

o Skin and Eye Irritant: Organosilane compounds can cause irritation upon contact with skin
and eyes.

o Respiratory Irritant: Inhalation of dust or vapors may cause respiratory tract irritation.
Analogous Compound Hazard Statements:

Based on safety data for tert-butyl hydroperoxide and triphenylsilane, the following GHS hazard
statements are likely relevant:

H242: Heating may cause a fire.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative Data from Analogous Compounds

The following tables summarize quantitative data from structurally similar compounds to
provide an estimate of the physical, chemical, and toxicological properties of (tert-
Butylperoxy)(triphenyl)silane.

Table 1: Physical and Chemical Properties of Analogous Compounds

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b096289?utm_src=pdf-body
https://www.benchchem.com/product/b096289?utm_src=pdf-body
https://www.benchchem.com/product/b096289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

tert-Butyl Di-tert-butyl . .
Property . . Triphenylsilane
Hydroperoxide Peroxide
CAS Number 75-91-2 110-05-4 789-25-3
Molecular Formula C4H1002 CsH1802 C1sH16Si
Melting Point -3°C -40 °C 43-47 °C
Boiling Point 89 °C (decomposes) 111 °C 378 °C
Flash Point 27 °C 18 °C >110 °C

Table 2: Toxicological Data of Analogous Compounds

Compound LD50 Oral (Rat) LC50 Inhalation (Rat)
tert-Butyl Hydroperoxide 406 mg/kg 500 ppm (4h)
Di-tert-butyl Peroxide 4837 mg/kg 20.3 mg/L (4h)

Triphenylsilane

No data available

No data available

Table 3: Fire and Explosion Hazard Data of Analogous Compounds

Compound

Flammability

Autoignition Temperature

tert-Butyl Hydroperoxide

Flammable liquid and vapor

232 °C

Di-tert-butyl Peroxide

Flammable liquid

183 °C

Triphenylsilane

Combustible solid

No data available

Experimental Protocols for Safe Handling

Detailed experimental protocols for handling (tert-Butylperoxy)(triphenyl)silane should be

developed in accordance with standard laboratory safety procedures for organic peroxides.

General Handling Protocol:
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» Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary personal protective equipment (PPE) is readily available. A safety shower and
eyewash station should be in close proximity.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including:
o Chemical-resistant gloves (e.g., nitrile or neoprene).
o Safety goggles and a face shield.
o A flame-retardant laboratory coat.

» Dispensing:

[e]

Conduct all manipulations of the compound within a chemical fume hood.

o

Use non-sparking tools and equipment.

[¢]

Ground all equipment to prevent static discharge.

[e]

Avoid contact with incompatible materials such as strong acids, bases, reducing agents,
and metals.

e Heating:

o Do not heat the compound directly. If heating is necessary for a reaction, use a well-
controlled heating mantle or oil bath with a temperature controller and a blast shield.

o Monitor the reaction temperature closely.

e Waste Disposal:
o Dispose of waste containing (tert-Butylperoxy)(triphenyl)silane as hazardous waste.
o Do not mix with other waste streams.

o Consult your institution's environmental health and safety (EHS) department for specific
disposal procedures.
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Reactivity and Stability

The primary safety concern with (tert-Butylperoxy)(triphenyl)silane is its thermal stability.
Silyl peroxides are known to be thermally labile. The decomposition of silyl peroxides can be
initiated by heat, light, or the presence of catalysts, and can proceed via homolytic cleavage of
the O-O bond to form radicals.

Decomposition Pathway:

The thermal decomposition of silyl peroxides generally proceeds through the formation of
alkoxy and siloxy radicals. For tert-butyl trimethylsilyl peroxide, the decomposition products
include acetone, tert-butyl alcohol, and hexamethyldisiloxane.[1] A similar decomposition
pathway can be anticipated for (tert-Butylperoxy)(triphenyl)silane.

Incompatible Materials:

Avoid contact with:

Strong acids and bases

Reducing agents

Metals and metal salts

Combustible materials

Storage and Transportation

Storage:

Store in a cool, dry, well-ventilated area.

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials.

The storage area should be equipped with explosion-proof electrical fittings.
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o Keep containers tightly closed.
Transportation:

e Transport in accordance with all applicable local, national, and international regulations for
organic peroxides.

e Avoid mechanical shock and friction during transport.

Emergency Procedures

Spill Response:

o Evacuate the area immediately.

o Remove all sources of ignition.

» Ventilate the area.

o Wear appropriate PPE, including respiratory protection if necessary.

o Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

o Collect the absorbed material into a suitable container for hazardous waste disposal.
» Do not use combustible materials such as paper towels to clean up spills.

Fire Fighting Measures:

e Use a dry chemical, carbon dioxide, or foam extinguisher.

e Do not use water, as it may be ineffective and could spread the fire.

» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Get immediate medical attention.
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o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

« Ingestion: Do not induce vomiting. Give large quantities of water. Never give anything by
mouth to an unconscious person. Get immediate medical attention.

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of (tert-
Butylperoxy)(triphenyl)silane.
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Safe handling workflow for (tert-Butylperoxy)(triphenyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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